Cas no 825638-17-3 (3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo-)

3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo- structure
825638-17-3 structure
Product name:3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo-
CAS No:825638-17-3
MF:C14H13N3O
MW:239.272522687912
CID:687953
PubChem ID:11207176

3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 4-[4-(dimethylamino)phenyl]-1,6-dihydro-6-oxo-
    • 4-[4-(dimethylamino)phenyl]-6-oxo-1H-pyridine-3-carbonitrile
    • SCHEMBL5556167
    • DTXSID30458777
    • 825638-17-3
    • Inchi: InChI=1S/C14H13N3O/c1-17(2)12-5-3-10(4-6-12)13-7-14(18)16-9-11(13)8-15/h3-7,9H,1-2H3,(H,16,18)
    • InChI Key: ZJGXNQOMULLZNM-UHFFFAOYSA-N
    • SMILES: CN(C)C1=CC=C(C=C1)C2=CC(=O)NC=C2C#N

Computed Properties

  • Exact Mass: 239.105862047g/mol
  • Monoisotopic Mass: 239.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.1Ų
  • XLogP3: 0.9

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